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Compound of Interest

Compound Name:
3-Carbamoyl-2-methylpropanoic

acid

Cat. No.: B2532179 Get Quote

In-Depth Technical Guide: 3-Carbamoyl-2-
methylpropanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Carbamoyl-2-methylpropanoic
acid, including its physicochemical properties, and known biological activities. This document is

intended to serve as a foundational resource for researchers and professionals engaged in

drug discovery and development.

Core Compound Data
Molecular Identity and Properties

3-Carbamoyl-2-methylpropanoic acid is a carboxylic acid derivative. Its fundamental

properties are summarized below.
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Property Value Source

Molecular Formula C5H9NO3 [1]

Molecular Weight 131.13 g/mol [1][2]

IUPAC Name
4-amino-2-methyl-4-

oxobutanoic acid
[1]

CAS Number 98071-27-3 [2]

Biological Activity and Potential Applications
3-Carbamoyl-2-methylpropanoic acid and its analogs are subjects of research interest,

particularly in the context of cellular responses to hypoxia.

Inhibition of HIF Prolyl Hydroxylase (PHD)
Analogs of 3-carbamoylpropanoic acid have been investigated as inhibitors of Hypoxia-

Inducible Factor (HIF) prolyl hydroxylase domain (PHD) enzymes.[3][4] These enzymes are

critical regulators of the HIF-1 signaling pathway, which governs cellular adaptation to low

oxygen conditions. By inhibiting PHDs, the alpha subunit of HIF-1 (HIF-1α) is stabilized, leading

to the transcription of genes involved in processes such as angiogenesis and erythropoiesis.

This mechanism of action is a key area of investigation for therapeutic interventions in

conditions like anemia and ischemia.[3][4]

Potential as Cytotoxic Agents
The induction of HIF-1α in tumor cells can have complex effects on cancer progression. While

it can promote survival in some contexts, in others it can lead to cell death. The potential for

PHD inhibitors to modulate tumor cell fate is an active area of research.

Derivatization Agent
While not extensively documented for 3-Carbamoyl-2-methylpropanoic acid itself, similar

small molecules are utilized as derivatizing agents in analytical chemistry to enhance the

detection of hormones like progesterone in biological samples for analysis by gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry
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(LC-MS).[5][6][7] This process can improve the volatility, thermal stability, and ionization

efficiency of the target analyte.[5]

Signaling Pathway
The HIF-1 Signaling Pathway

The diagram below illustrates the canonical HIF-1 signaling pathway. Under normoxic (normal

oxygen) conditions, HIF-1α is hydroxylated by PHD enzymes, leading to its ubiquitination and

subsequent degradation by the proteasome. Under hypoxic (low oxygen) conditions, PHD

activity is inhibited, allowing HIF-1α to accumulate, translocate to the nucleus, and dimerize

with HIF-1β. This complex then binds to hypoxia-response elements (HREs) in the promoters

of target genes, activating their transcription. 3-Carbamoyl-2-methylpropanoic acid analogs

are being studied for their potential to inhibit PHD, thereby stabilizing HIF-1α even under

normoxic conditions.
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Click to download full resolution via product page

Caption: The HIF-1 signaling pathway under normoxic and hypoxic/PHD-inhibited conditions.

Experimental Protocols
Detailed experimental protocols for the synthesis and biological evaluation of 3-Carbamoyl-2-
methylpropanoic acid are not readily available in the public domain. The following are

representative protocols for analogous compounds and relevant assays, which can be adapted

by qualified researchers.

General Synthesis of Carbamoylpropanoic Acids
A general approach for the synthesis of related carbamoyl-substituted carboxylic acids involves

the reaction of a corresponding anhydride with ammonia. For instance, 3-isobutylglutaric

anhydride can be reacted with aqueous ammonia to yield (±)-3-(carbamoylmethyl)-5-

methylhexanoic acid.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2532179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

